Cas no 2828445-67-4 (4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
• CAS No: 2828445-67-4
• MF: C₁₄H₁₈BF₃O₂
• MW: 286.10
• CID: 5140858
• PubChem ID: 75132460
• Update Time: 2026-03-03

4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-[4-methyl-2-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
• 2828445-67-4
• F73923

• Inchi： 1S/C14H18BF3O2/c1-9-6-7-11(10(8-9)14(16,17)18)15-19-12(2,3)13(4,5)20-15/h6-8H,1-5H3
• InChI Key： WNULXLLVGISTMO-UHFFFAOYSA-N
• SMILES： CC1(C(OB(O1)C1C=CC(=CC=1C(F)(F)F)C)(C)C)C

Computed Properties

• Exact Mass: 286.1351945g/mol
• Monoisotopic Mass: 286.1351945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane (CAS No. 2828445-67-4)

4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane (CAS No. 2828445-67-4) is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dioxaborolane core and a trifluoromethylphenyl substituent, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its stability, reactivity, and versatility in constructing complex molecular architectures.

The growing demand for boron-containing compounds in drug discovery and agrochemical development has placed 4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane at the forefront of innovation. Its CAS No. 2828445-67-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Recent trends highlight its application in the synthesis of biaryl derivatives, which are pivotal in developing kinase inhibitors and fluorescence probes. This aligns with the broader interest in targeted therapies and diagnostic tools, making the compound a subject of intense study.

From a structural perspective, the tetramethyl groups on the dioxaborolane ring enhance the compound's steric hindrance, improving its stability under various reaction conditions. Meanwhile, the trifluoromethyl moiety introduces electron-withdrawing properties, which can modulate the reactivity of the boron center. This balance of stability and reactivity is critical for applications in catalysis and polymer chemistry, where precise control over molecular interactions is essential.

In the context of green chemistry, 4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane is often discussed for its potential in atom-efficient transformations. Researchers are exploring its role in C-C bond formation reactions that minimize waste and reduce the need for toxic reagents. This aligns with the global push for sustainable synthesis methods, a topic frequently queried in scientific forums and patent literature.

The compound's spectroscopic properties also make it a candidate for analytical applications. For instance, its NMR and mass spectrometry profiles are well-documented, aiding in quality control and structural verification. Laboratories specializing in high-throughput screening often rely on such data to ensure reproducibility, a key concern in pharmaceutical manufacturing and academic research.

As the scientific community continues to explore boron chemistry, 4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane remains a focal point for innovation. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further broadens its utility, addressing the demand for time-efficient and scalable processes. These attributes are frequently highlighted in peer-reviewed journals and industry reports, underscoring the compound's enduring relevance.

In summary, 4,4,5,5-Tetramethyl-2-(4-methyl-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane (CAS No. 2828445-67-4) exemplifies the intersection of fundamental research and applied science. Its multifaceted applications, from medicinal chemistry to materials engineering, position it as a critical tool for advancing molecular design and technological innovation. As interest in functionalized boronic esters grows, this compound will undoubtedly remain a key player in the evolving landscape of chemical synthesis.